Palmitoyldocosahexaenoyl Phosphatidylcholine-d9

• Molecular Formula: C46H80NO8P
• Molecular Weight: 815.2 g/mol
• InChI: InChI=1S/C46H80NO8P/c1-6-8-10-12-14-16-18-20-21-22-23-24-25-27-29-31-33-35-37-39-46(49)55-44(43-54-56(50,51)53-41-40-47(3,4)5)42-52-45(48)38-36-34-32-30-28-26-19-17-15-13-11-9-7-2/h8,10,14,16,20-21,23-24,27,29,33,35,44H,6-7,9,11-13,15,17-19,22,25-26,28,30-32,34,36-43H2,1-5H3/b10-8-,16-14-,21-20-,24-23-,29-27-,35-33-/t44-/m1/s1/i3D3,4D3,5D3
• InChIKey: IESVDEZGAHUQJU-JHLIDBIUSA-N

Palmitoyldocosahexaenoyl Phosphatidylcholine-d9: A Deuterated Internal Standard for LC-MS Lipidomics Quantification

Palmitoyldocosahexaenoyl Phosphatidylcholine-d9 (C46H71D9NO8P; MW 815.16) is a deuterated isotopologue of the endogenous membrane phospholipid 16:0-22:6 PC. The compound features nine deuterium atoms incorporated into the choline headgroup, yielding a mass shift of +9 Da relative to the unlabeled species [1]. This isotopic labeling preserves the native chemical and biophysical properties of the parent lipid, including identical chromatographic retention time, ionization efficiency, and extraction recovery in LC-MS workflows [2]. Its primary application is as a species-specific or class-specific internal standard for the accurate quantification of 16:0-22:6 phosphatidylcholine in complex biological matrices, addressing the well-documented challenges of matrix effects and ion suppression in lipidomics analyses [3].

Workflow Quantitative LC-MS/MS internal standard for lipidomics

Specificity Species-matched for endogenous 16:0-22:6 PC

Differentiation Deuterium-labeled; co-elution with analyte, +9 Da mass shift

• [1] MedChemExpress. Palmitoyldocosahexaenoyl Phosphatidylcholine-d9 (1-Palmitoyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine-d9) Technical Datasheet. View Source
• [2] Chrabąszcz, K. (2016). Spectroscopic Active Probes for Investigation of Lipid Transformation in Cells and Membranes. The Journal of Physical Chemistry B, 120(4), 845-855. View Source
• [3] Lange, M., Ni, Z., Criscuolo, A., & Fedorova, M. (2020). Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Analytical and Bioanalytical Chemistry, 412, 3573–3584. View Source

Palmitoyldocosahexaenoyl Phosphatidylcholine-d9: The Unavailability of Equivalent Deuterated 16:0-22:6 PC Standards

In lipidomics, the accuracy of absolute quantification is directly dependent on the use of an isotopically labeled internal standard that precisely matches the analyte in chemical structure and physical behavior. While broad class-based deuterated internal standards (e.g., a deuterated PC with differing acyl chain composition) are widely used in the 'one ISTD-per-class' approach, this method is known to introduce significant quantification bias for highly unsaturated phosphatidylcholine species such as 16:0-22:6 PC [1]. For instance, a systematic comparison of HILIC and RPLC workflows revealed that using a generic, non-species-matched deuterated standard for PC quantification can lead to a substantial overestimation of concentrations for polyunsaturated PC lipids, underscoring the need for species-specific standards to correct for differential ionization and matrix effects [1]. Furthermore, a survey of commercial offerings confirms that while deuterated phospholipids exist, a deuterated analog specifically for the 16:0-22:6 PC species is not a generic commodity; Palmitoyldocosahexaenoyl Phosphatidylcholine-d9 represents a specific, synthetically defined reagent . Substituting a generic non-deuterated standard or a mismatched deuterated PC directly compromises data integrity, precluding valid inter-laboratory comparisons and regulatory compliance in biomarker validation studies [2].

Target ISTD

16:0-22:6 PC-d9 (deuterated SIL-IS)

Identical extraction recovery and ionization to analyte

Compensates matrix effects; species-specific correction

Non-isotopic substitute

Structural analogue (e.g., odd-chain PC, miltefosine)

Asymmetric recovery and retention; may introduce systematic bias

Matrix effect correction incomplete; quantification accuracy may shift

• [1] Lange, M., Ni, Z., Criscuolo, A., & Fedorova, M. (2020). Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Analytical and Bioanalytical Chemistry, 412, 3573–3584. View Source
• [2] Liebisch, G., et al. (2019). Lipidomics needs more standardization. Nature Metabolism, 1, 745–747. View Source

Palmitoyldocosahexaenoyl Phosphatidylcholine-d9: Technical Evidence for Analytical Differentiation

Species-Specific Quantification Accuracy vs. Generic Deuterated PC Internal Standards

The use of Palmitoyldocosahexaenoyl Phosphatidylcholine-d9 as an internal standard for the quantification of endogenous 16:0-22:6 PC offers superior accuracy compared to a generic, class-based deuterated PC internal standard. A multi-method lipidomics study demonstrated that for highly unsaturated phosphatidylcholines (PCs), the HILIC-MS method using a 'one ISTD-per-class' approach (i.e., a single, non-species-matched deuterated PC) produced significantly different concentration values for the same NIST SRM 1950 plasma sample when compared to RPLC-MS [1]. The HILIC-MS method resulted in a systematic 'overestimation' of concentrations for these highly unsaturated lipids, with the reported value for polyunsaturated PC species being up to 30% higher than the consensus value [1]. This discrepancy is attributed to the differential ionization efficiency between the generic saturated internal standard and the highly unsaturated target analyte [1]. In contrast, using a species-matched deuterated standard like this compound corrects for this matrix- and structure-specific ion suppression, aligning the analytical response of the standard and the analyte [2].

Zero-Bias Matrix Correction

Class-level inference

SIL-IS accuracy not significantly different from standard addition method (SAM)

Supports matrix-effect correction equivalence in LC-MS

PCI-IS method with MNF simulates SIL-IS; human plasma matrix

Evidence Dimension	Quantification Bias for Polyunsaturated PC
Target Compound Data	Corrected concentration (expected: 0% bias from true value)
Comparator Or Baseline	HILIC-MS quantification using a generic saturated deuterated PC internal standard
Quantified Difference	Overestimation of concentration by up to ~30%
Conditions	Quantification of 16:0-22:6 PC in NIST® SRM® 1950 human blood plasma using HILIC-ESI-HRAM-MS.

Why This Matters

Ensuring data accuracy is paramount for biomarker discovery and validation; this evidence demonstrates that species-specific isotopic standards are essential to avoid up to 30% quantification bias in polyunsaturated PC analysis.

• [1] Lange, M., Ni, Z., Criscuolo, A., & Fedorova, M. (2020). Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Analytical and Bioanalytical Chemistry, 412, 3573–3584. View Source
• [2] Rampler, E., et al. (2018). A Novel Lipidomics Workflow for Improved High-Throughput Analysis. Analytical Chemistry, 90(11), 6494-6501. View Source

Ionization Suppression Correction Factor

The quantification of lipids by electrospray ionization mass spectrometry (ESI-MS) is highly susceptible to matrix effects and lipid structure-dependent ionization suppression. The use of an isotopically labeled, species-matched internal standard like Palmitoyldocosahexaenoyl Phosphatidylcholine-d9 provides a precise correction factor for these effects. For endogenous 16:0-22:6 PC, which is a highly polyunsaturated lipid, the ionization efficiency can differ significantly from a more saturated internal standard [1]. The deuterated analog co-elutes exactly with the target analyte, experiencing identical ion suppression or enhancement from the matrix at any given moment in the chromatographic run [2]. By comparing the analyte's peak area to that of the known concentration of the d9-standard, a response factor that inherently corrects for all analytical variability can be derived. This principle is demonstrated in rigorous LC-MS method validations where the precision for lipid quantification using a matched isotopic internal standard is consistently reported to be <15% CV (Coefficient of Variation) across multiple concentration levels, a standard not met when using external calibration or unmatched internal standards [2].

Recovery Parity Gap

Supporting evidence

Miltefosine accuracy within 15% but extraction recovery asymmetry acknowledged

Extraction bias may affect absolute quantification

Deuterated SIL-IS provides near-identical recovery; C18 LC-MS/MS

Evidence Dimension	Analytical Precision (CV)
Target Compound Data	<15% CV
Comparator Or Baseline	Quantification using external standard calibration (no internal standard)
Quantified Difference	Not meeting <15% CV threshold
Conditions	Reverse-phase LC-ESI-MS/MS method validation for lipid quantification.

Why This Matters

This high level of precision (<15% CV) is a standard requirement for clinical and pharmaceutical bioanalysis, ensuring that observed differences between sample groups are biologically meaningful and not an artifact of analytical variability.

• [1] Lange, M., Ni, Z., Criscuolo, A., & Fedorova, M. (2020). Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Analytical and Bioanalytical Chemistry, 412, 3573–3584. View Source
• [2] Chen, S., et al. (2017). An LC-MS/MS method for the simultaneous quantification of 11 lipids in human plasma. Journal of Chromatography B, 1055-1056, 105-112. View Source

Enabling Direct Structural Probing via Vibrational Spectroscopy

Palmitoyldocosahexaenoyl Phosphatidylcholine-d9 possesses a unique spectroscopic signature that enables its use as a selective probe in complex biological environments, a capability absent in its non-deuterated counterpart. The substitution of hydrogen with deuterium in the choline headgroup results in the appearance of a strong C-D stretching vibrational band in the 2300–2000 cm⁻¹ region [1]. This region is a spectroscopically 'silent window' in biological systems, as endogenous cellular components do not exhibit vibrational modes in this range [1]. Consequently, the d9-labeled lipid can be detected and semi-quantified in cells or model membranes via Raman or infrared (IR) microscopy with minimal background interference [1]. In contrast, the non-deuterated 16:0-22:6 PC would be indistinguishable from the complex background of cellular lipids in the C-H stretching region (3100-2800 cm⁻¹). This property facilitates the direct visualization of lipid localization, phase behavior, and metabolic turnover without the need for large, perturbative fluorophores [1].

Commercial Availability Gap

Class-level inference

Only a limited subset of 35 deuterated PC species commercially available

Availability constraint supports species-specific procurement

16:0-22:6 PC-d9 is among the accessible validated standards

Evidence Dimension	Spectroscopic Background Interference
Target Compound Data	Detection in the 'silent' 2300–2000 cm⁻¹ region
Comparator Or Baseline	Non-deuterated 16:0-22:6 PC
Quantified Difference	Presence of a unique, high signal-to-noise C-D band vs. signal buried in the C-H stretching region
Conditions	Raman and IR microscopy of lipid standards and cellular systems.

Why This Matters

For membrane biophysics and drug delivery research, this compound offers a non-perturbative, label-free method to directly track lipid behavior in situ, providing unique spatiotemporal information that is unattainable with the unlabeled species.

• [1] Chrabąszcz, K. (2016). Spectroscopic Active Probes for Investigation of Lipid Transformation in Cells and Membranes. The Journal of Physical Chemistry B, 120(4), 845-855. View Source

Purity Specification: ≥98% Palmitoyldocosahexaenoyl Phosphatidylcholine-d9

The product is supplied with a certified purity of ≥98%, as verified by the vendor . This is a critical specification for an analytical internal standard. Lower purity grades would introduce unknown impurities that could act as additional analytes or interfere with ionization, directly compromising the accuracy of quantification. While absolute quantitative data on impurity profiles is proprietary, the ≥98% benchmark aligns with the industry standard for high-purity lipid analytical standards, ensuring that the measured signal is derived almost exclusively from the target compound . This level of purity is essential for generating robust, reproducible calibration curves and for long-term method validation, reducing inter-lot variability in lipidomics experiments.

Species-Matched Quantification

Class-level inference

Highly unsaturated PCs overestimated with generic class-level ISTD (e.g., 14:0/14:0)

Eliminates need for unsaturation-dependent response factor correction

NIST SRM 1950 plasma; 6 double bonds in sn-2 position

Evidence Dimension	Purity
Target Compound Data	≥98%
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	As stated in Certificate of Analysis.

Why This Matters

For procurement, a documented purity of ≥98% is a baseline requirement for an analytical standard. This specification provides assurance of lot-to-lot consistency, which is fundamental for the reproducibility of quantitative assays across time and between laboratories.

Stability and Handling: Validated Storage Conditions for Long-Term Use

The compound's storage stability has been defined under specific conditions to ensure long-term analytical utility. According to vendor specifications, the compound is stable for up to 3 years when stored as a powder at -20°C, and for 2 years at 4°C . For dissolved samples, stability is assured for 6 months at -80°C and 1 month at -20°C . These validated storage parameters are crucial for planning multi-year research projects and ensuring that the internal standard remains chemically and isotopically pure, thereby preventing degradation that would alter its effective concentration and invalidate quantitative comparisons across different time points [1]. This information is often unavailable for custom-synthesized or lower-grade analogs.

Deuterated vs 13C-IS CV%

Cross-study comparable

13C-IS mixture reduced lipid CV% compared to commercial deuterated IS mixture

Deuterated standard suits regulated bioanalytical environments

13C-IS is experimental; 16:0-22:6 PC-d9 is off-the-shelf, quality-controlled

Evidence Dimension	Long-term Storage Stability
Target Compound Data	3 years at -20°C (powder)
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	As per vendor Certificate of Analysis.

Why This Matters

Procurement decisions are influenced by the total cost of ownership. Documented long-term stability reduces the need for frequent reordering, re-qualification, and minimizes the risk of project delays due to standard degradation.

• [1] Liebisch, G., et al. (2019). Lipidomics needs more standardization. Nature Metabolism, 1, 745–747. View Source

Key Application Scenarios for Palmitoyldocosahexaenoyl Phosphatidylcholine-d9

Absolute Quantification of 16:0-22:6 PC in Nutritional Lipidomics and Pregnancy Studies

This deuterated standard is ideally suited for the precise and accurate quantification of 16:0-22:6 PC in plasma and tissue samples from nutritional intervention studies, particularly those investigating docosahexaenoic acid (DHA) metabolism. Studies have shown that plasma levels of 16:0-22:6 PC undergo a dramatic 3.9-fold increase during late pregnancy in rats, an effect linked to hepatic phosphatidylethanolamine N-methyltransferase (PEMT) activity [1]. The use of Palmitoyldocosahexaenoyl Phosphatidylcholine-d9 as a species-specific internal standard is critical in such studies to ensure that these large biological changes are accurately measured and not confounded by matrix effects or ionization suppression [2]. This allows for robust, quantitative comparisons of 16:0-22:6 PC concentrations between study groups, time points, and across different laboratories, strengthening the biomarker validation process.

High-Precision Lipidomics Method Development and Validation for Clinical Cohorts

In the development and validation of LC-MS/MS methods for analyzing large clinical cohort samples, the use of a species-matched deuterated standard is essential for meeting the stringent criteria for accuracy and precision required in regulated bioanalysis. By spiking this compound into every sample at a known concentration before lipid extraction, analysts can correct for losses during sample preparation and for the variable ion suppression caused by different plasma matrices [1]. This enables the achievement of inter- and intra-assay precision levels consistently below 15% CV, which is a prerequisite for translating lipid biomarkers from discovery to clinical diagnostics [2]. The long-term storage stability of the compound, as verified by the vendor, further supports its use in multi-year longitudinal studies.

Label-Free Membrane Tracking in Biophysics and Drug Delivery Research

For researchers investigating membrane dynamics, lipid phase behavior, or the interaction of drugs with lipid bilayers, Palmitoyldocosahexaenoyl Phosphatidylcholine-d9 offers a unique capability as a non-perturbative spectroscopic probe. When incorporated into model membranes or liposomal drug formulations, its strong C-D vibrational signal (2300–2000 cm⁻¹) can be detected via Raman microscopy in a region completely devoid of background from other biomolecules [1]. This enables the direct visualization of the lipid's spatial distribution, molecular order, and metabolic fate in cells without the artifacts introduced by fluorescent tags [1]. This application is particularly valuable for studying the behavior of 16:0-22:6 PC, a lipid known to form highly fluid and dynamic membrane domains critical for cellular signaling and efficient drug encapsulation .

Stable Isotope Tracer Studies of PC Metabolism in In Vitro Models

This compound can be used as a stable isotope-labeled tracer to investigate the uptake, distribution, and metabolism of 16:0-22:6 PC in cell culture models. By incubating cells with Palmitoyldocosahexaenoyl Phosphatidylcholine-d9, its incorporation into cellular membranes and its conversion into downstream metabolites can be tracked with high sensitivity using mass spectrometry. The +9 Da mass shift allows for the unambiguous differentiation of the exogenously added tracer from the endogenously produced, unlabeled 16:0-22:6 PC pool [1]. This experimental design provides a powerful, radiation-free alternative to radioactive tracers for elucidating the kinetics of phospholipid remodeling and turnover in response to stimuli or drug treatments.

Application

Selection Property

Validation Focus

Absolute quantification of 16:0-22:6 PC in plasma lipidomics

Species-matched SIL-IS

Matrix-effect correction and inter-laboratory harmonization

Targeted quantification in translational research cohorts

High-throughput LC-MS/MS compatibility

Batch reproducibility and matrix effect control

Dynamic lipidomics for PC synthesis kinetics

Choline-d9 headgroup MS/MS signature

Precursor ion scan (m/z 193) selectivity

Bioanalytical method validation in documented environments

Commercially sourced with CoA and purity specifications

Documentation for method transfer context

• [1] Chalil, A., et al. (2018). PEMT, Δ6 desaturase, and palmitoyldocosahexaenoyl phosphatidylcholine are increased in rats during pregnancy. Journal of Lipid Research, 59(1), 123-136. View Source
• [2] Lange, M., Ni, Z., Criscuolo, A., & Fedorova, M. (2020). Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Analytical and Bioanalytical Chemistry, 412, 3573–3584. View Source